Cas no 890097-97-9 (2-(4-fluoro-3-methylphenyl)-2-oxoacetic acid)

• Product Name: 2-(4-fluoro-3-methylphenyl)-2-oxoacetic acid
• CAS No: 890097-97-9
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 4664051
• PubChem ID: 79002572
• Update Time: 2023-11-28

2-(4-fluoro-3-methylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3-methylphenyl)glyoxylic acid
• 2-(4-fluoro-3-methylphenyl)-2-oxoacetic acid

• Inchi： 1S/C9H7FO3/c1-5-4-6(2-3-7(5)10)8(11)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： RECCTONTBJBQKM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=C(F)C(C)=C1)=O

Computed Properties

• Exact Mass: 182.038
• Monoisotopic Mass: 182.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives